Cas no 173334-58-2 (Aliskiren hemifumarate)

Aliskiren hemifumarate is a renin inhibitor used primarily as an antihypertensive agent. It functions by selectively binding to renin, thereby inhibiting the conversion of angiotensinogen to angiotensin I, a key step in the RAAS pathway. This mechanism offers a targeted approach to blood pressure regulation. The hemifumarate salt form enhances the compound's solubility and stability, improving its pharmacokinetic profile. Aliskiren hemifumarate is characterized by its high bioavailability and prolonged half-life, allowing for once-daily dosing. Its selective action minimizes off-target effects, making it a valuable option for hypertension management. The compound is typically formulated as tablets for oral administration, ensuring patient compliance and consistent therapeutic outcomes.

Aliskiren hemifumarate structure

Product Name:Aliskiren hemifumarate

CAS No:173334-58-2

MF:C₆₄H₁₁₀N₆O₁₆

MW:1219.58881998062

MDL:MFCD10566724

CID:65939

PubChem ID:6918427

Update Time:2025-06-07

Aliskiren hemifumarate Chemical and Physical Properties

Names and Identifiers

- Aliskiren hemifumarate
- (2S,4S,5S,7S)-5-Amino-N-(2-carbamoyl-2-methylpropyl)-4-hydroxy-2-isopropyl-7-[4-methoxy-3-(3-methoxypropoxy)benzyl]-8-methylnonanamide hemifumarate
- ALISKIREN FUMARATE
- (2S,4S,5S,7S)-5-Amino-N-(2-carbamoyl-2,2-dimethylethyl)-4-hydroxy-7-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl}-8-methyl-2-(propan-2-yl)nonanamide hemifumarate
- CGP 60536
- CGP60536B
- Rasilez
- SPP 100
- Tekturna
- (2S,4S,5S,7S)-N-(2-Carbamoyl-2-methylpropyl)-5-amino-4-hydroxy-2,7diisopropyl-8-[4-methoxy-3-(3-methoxypropoxy)phenyl]-octanamide hemifumarate
- CGP-60536
- SPP-100
- Unii-C8A0p8G029
- skiren heMifuMarate
- Rasilez HeMifuMarate
- Tekturna HeMifuMarate
- Aliskiren-D6 HeMifuMarate
- (αS,γS,δS,zS)-δ-AMino-N-(3-aMino-2,2-diMethyl-3-oxopropyl)-γ-hydroxy-4-Methoxy-3-(3-Methoxypropoxy)-α,z-bis(1-Methylethyl)benzeneoctanaMide HeMifuMarate
- (2S,4S,5S,7S)-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-2-isopropyl-8-methylnonanamide hemifumarate
- KS-1395
- TEKTURNA HCT COMPONENT ALISKIREN HEMIFUMARATE
- RAPRAZO-HCT COMPONENT ALISKIREN HEMIFUMARATE
- AMTURNIDE COMPONENT ALISKIREN HEMIFUMARATE
- SCHEMBL187762
- (?S,?S,?S,?S)-?-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-?-hydroxy-4-methoxy-3-(3-methoxypropoxy)-?,?-bis(1-methylethyl)benzeneoctanamide hemifumarate
- ALISKIREN HEMIFUMARATE COMPONENT OF AMTURNIDE
- ALISKIREN HEMIFUMARATE COMPONENT OF RASILAMLO
- ALISKIREN FUMARATE [MART.]
- ALISKIREN HEMIFUMARATE COMPONENT OF SPRIMEO-HCT
- ALISKIREN HEMIFUMARATE COMPONENT OF VALTURNA
- C8A0P8G029
- s2199
- Bis(2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-8-methyl-2-(1-methylethyl)nonanamide) (2E)-but-2-enedioate
- Aliskiren fumarate [USAN]
- CGP-60536B
- ALISKIREN FUMARATE [JAN]
- CHEBI:53777
- BA164146
- Bis((2S,4S,5S,7S)-5-amino-N-(2-carbamoyl-2-methylpropyl)-4-hydroxy-2-(1-methylethyl)-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-8-methylnonanamide) monofumarate
- SW222231-1
- NSC 759185
- D06412
- Q27124205
- Aliskiren fumarate (JAN/USAN)
- CGP 60536 (hemifumarate);CGP60536B (hemifumarate);SPP 100 (hemifumarate)
- Tekturna (TN)
- bis((2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-8-methyl-2-(propan-2-yl)nonanamide) (2E)-but-2-enedioate
- CCG-270658
- Aliskiren (hemifumarate)
- EN300-122378
- HY-12177
- Aliskiren hemifumarate- Bio-X
- ALISKIREN HEMIFUMARATE [MI]
- Riprazo
- KLRSDBSKUSSCGU-KRQUFFFQSA-N
- NSC-759185
- (2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-8-methyl-2-propan-2-ylnonanamide;(E)-but-2-enedioic acid
- RASILEZ-HCT COMPONENT ALISKIREN HEMIFUMARATE
- Bis((2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-8-methyl-2-(1-methylethyl)nonanamide) (2E)-but-2-enedioate
- SPRIMEO-HCT COMPONENT ALISKIREN HEMIFUMARATE
- 173334-58-2
- RASILAMLO COMPONENT ALISKIREN HEMIFUMARATE
- Benzeneoctanamide, delta-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-gamma-hydroxy-4-methoxy-3-(3-methoxypropoxy)-alpha,zeta-bis(1-methylethyl)-, (alphaS,gammaS,deltaS,zetaS)-, (2E)-2-butenedioate (2:1) (salt)
- CS-0729
- ALISKIREN FUMARATE (MART.)
- AKOS015896419
- Z1541759907
- ALISKIREN HEMIFUMARATE COMPONENT OF TEKAMLO
- Bis(2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[4-methoxy-3-(3-methoxypropoxy)benzyl]-8-methyl-2-(1-methylethyl)nonanamide] (2E)-but-2-enedioate
- ALISKIREN HEMIFUMARATE COMPONENT OF RASITRIO
- ALISKIREN HEMIFUMARATE COMPONENT OF RASILEZ-HCT
- ALISKIREN FUMARATE [WHO-DD]
- ALISKIREN HEMIFUMARATE COMPONENT OF TEKTURNA HCT
- ALISKIRENFUMARATE
- ALISKIREN HEMIFUMARATE COMPONENT OF RAPRAZO-HCT
- Aliskiren fumarate [USAN:JAN]
- ALISKIREN (AS FUMARATE)
- Enviage
- ALISKIREN HEMIFUMARATE [ORANGE BOOK]
- bis((2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-2-isopropyl-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-8-methylnonanamide) fumarate
- ALISKIREN HEMIFUMARATE [VANDF]
- TEKAMLO COMPONENT ALISKIREN HEMIFUMARATE
- Sprimeo
- CHEMBL3545059
- VALTURNA COMPONENT ALISKIREN HEMIFUMARATE
- bis((2S,4S,5S,7S)-5-amino-N-(2-carbamoyl-2,2-dimethylethyl)-4-hydroxy-7-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl}-8-methyl-2-(propan-2-yl)nonanamide); but-2-enedioic acid
- (2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-2-isopropyl-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-8-methylnonanamide hemifumarate
- bis{(2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[4-methoxy-3-(3-methoxypropoxy)benzyl]-8-methyl-2-(propan-2-yl)nonanamide} (2E)-but-2-enedioate
- SPP-100B
- s12129
- RASITRIO COMPONENT ALISKIREN HEMIFUMARATE
- CGP 60536 hemifumarate
- CGP60536B hemifumarate
- SPP 100 hemifumarate
- Benzeneoctanamide, delta-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-gamma-hydroxy-4-methoxy-3-(3-methoxypropoxy)-alpha,zeta-bis(1-methylethyl)-, (alphaS,gammaS,deltaS,zetaS)-, (2E)-2-butenedioate (2:1)
- (2E)-but-2-enedioic acid; bis((2S,4S,5S,7S)-5-amino-N-(2-carbamoyl-2,2-dimethylethyl)-4-hydroxy-7-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl}-8-methyl-2-(propan-2-yl)nonanamide)
- DA-50324
- DA-60912
- MDL： MFCD10566724
- Inchi： 1S/2C30H53N3O6.C4H4O4/c2*1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;5-3(6)1-2-4(7)8/h2*10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1-2H,(H,5,6)(H,7,8)/b;;2-1+/t2*22-,23-,24-,25-;/m00./s1
- InChI Key： KLRSDBSKUSSCGU-KRQUFFFQSA-N
- SMILES： O[C@@H](C[C@H](C(NCC(C(N)=O)(C)C)=O)C(C)C)[C@H](C[C@H](CC1C=CC(=C(C=1)OCCCOC)OC)C(C)C)N.O[C@@H](C[C@H](C(NCC(C(N)=O)(C)C)=O)C(C)C)[C@H](C[C@H](CC1C=CC(=C(C=1)OCCCOC)OC)C(C)C)N.OC(/C=C/C(=O)O)=O

Computed Properties

Exact Mass: 1218.80000
Monoisotopic Mass: 1218.797832
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 86
Rotatable Bond Count: 42
Complexity: 836
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 367

Experimental Properties

Color/Form: No data available
Melting Point: 72-75?C
Boiling Point: No data available
Flash Point: No data available
Solubility: 生物体外In Vitro:H2O≥ 50 mg/mL(41.00 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
PSA: 366.86000
LogP: 9.88180
Sensitiveness: Sensitive to heat and light
Vapor Pressure: No data available

Aliskiren hemifumarate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Aliskiren hemifumarate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A536001-1mg	Aliskiren Hemifumarate	173334-58-2		1mg	$ 57.00	2023-09-09
TRC	A536001-2mg	Aliskiren Hemifumarate	173334-58-2		2mg	$ 92.00	2023-09-09
TRC	A536001-5mg	Aliskiren Hemifumarate	173334-58-2		5mg	$ 115.00	2023-09-09
TRC	A536001-10mg	Aliskiren Hemifumarate	173334-58-2		10mg	$ 173.00	2023-04-19
TRC	A536001-25mg	Aliskiren Hemifumarate	173334-58-2		25mg	$ 259.00	2023-04-19
TRC	A536001-100mg	Aliskiren Hemifumarate	173334-58-2		100mg	$ 775.00	2023-04-19
MedChemExpress	HY-12177-10mM*1mLinWater	Aliskiren hemifumarate	173334-58-2	99.80%	10mM*1mLinWater	￥698	2023-07-26
MedChemExpress	HY-12177-10mg	Aliskiren hemifumarate	173334-58-2	99.80%	10mg	￥520	2024-05-22
MedChemExpress	HY-12177-50mg	Aliskiren hemifumarate	173334-58-2	99.80%	50mg	￥1100	2024-05-22
MedChemExpress	HY-12177-100mg	Aliskiren hemifumarate	173334-58-2	99.80%	100mg	￥1800	2024-05-22

Aliskiren hemifumarate Production Method

Aliskiren hemifumarate Suppliers

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(CAS:173334-58-2)Aliskiren hemifumarate

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Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:55

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Amadis Chemical Company Limited

(CAS:173334-58-2)Aliskiren hemifumarate

Purity:99%/99%

Quantity:1g/5g

Price ($):248.0/903.0